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Compound of Interest

Compound Name: 2,2-Dimethylhex-3-ene

Cat. No.: B1605396

Audience: Researchers, scientists, and drug development professionals.

Core Molecular Data

2,2-Dimethylhex-3-ene is an unsaturated aliphatic hydrocarbon. Its structure consists of a six-
carbon hexene backbone with a double bond located at the third carbon (C3), and two methyl
groups attached to the second carbon (C2). This substitution pattern precludes the existence of
stereoisomers (cis/trans) around the double bond, as one of the doubly bonded carbons (C2's
neighbor) is not bonded to a hydrogen.

The fundamental properties of this compound are derived from its elemental composition and
structure.

Molecular Formula and Weight

The chemical formula for 2,2-Dimethylhex-3-ene is CsHe.

Based on this formula, the molecular weight is calculated as follows:
e Molecular Weight of Carbon (C): ~12.011 g/mol

e Molecular Weight of Hydrogen (H): ~1.008 g/mol

o Total Molecular Weight: (8 x 12.011) + (16 x 1.008) = 112.216 g/mol
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Various sources confirm this calculated value.[1][2][3][4][5][6]

Physicochemical Properties

A summary of key quantitative data for 2,2-Dimethylhex-3-ene is presented below. These
properties are crucial for experimental design, including reaction setup, purification, and

handling.
Property Value Units
Molecular Weight 112.216[1] g/mol
CAS Number 690-92-6 ((2)-isomer)[1][5] N/A
Molecular Formula CsHie[1][4][7] N/A
Density 0.727 g/cm3
Boiling Point 105.5 °C at 760 mmHg
Flash Point 8.4 °C
Vapor Pressure 34.3 mmHg at 25°C
Refractive Index 1.421 N/A

Note: Properties such as density and boiling point can vary slightly based on experimental
conditions and the specific isomer being measured.

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to sound scientific research.
Below is a representative protocol for the synthesis of an alkene like 2,2-Dimethylhex-3-ene
via acid-catalyzed dehydration of a tertiary alcohol.

Synthesis of 2,2-Dimethylhex-3-ene via Dehydration of
2,2-Dimethylhexan-3-ol

Objective: To synthesize 2,2-Dimethylhex-3-ene through the removal of water from its
corresponding alcohol precursor using a strong acid catalyst.
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Materials:

2,2-Dimethylhexan-3-ol

Concentrated Sulfuric Acid (H2S0a4) or Phosphoric Acid (HzPOa)

Anhydrous Sodium Sulfate (Na2S0a4)

Saturated Sodium Bicarbonate solution (NaHCO3)

Deionized Water

Boiling chips

Equipment:

Round-bottom flask

Distillation apparatus (condenser, receiving flask)

Heating mantle

Separatory funnel

Erlenmeyer flask
Methodology:

e Reaction Setup: Equip a round-bottom flask with boiling chips and a distillation apparatus.
Place 2,2-Dimethylhexan-3-ol into the flask.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the alcohol
in the flask while gently swirling. The reaction is exothermic.

o Dehydration: Heat the mixture using a heating mantle to a temperature sufficient to distill the
alkene product as it is formed (approximately 105-110°C). The removal of the product drives
the equilibrium towards the formation of the alkene (Le Chatelier's principle).

e Workup:
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[e]

Transfer the collected distillate to a separatory funnel.

o

Wash the distillate sequentially with deionized water and then with a saturated sodium
bicarbonate solution to neutralize any remaining acid.

o

Vent the separatory funnel frequently to release any CO: gas that forms.

[¢]

Wash again with deionized water.

e Drying: Separate the organic layer and transfer it to an Erlenmeyer flask. Dry the crude
product over anhydrous sodium sulfate.

 Purification: Decant the dried liquid from the sodium sulfate and purify by fractional
distillation to obtain the final 2,2-Dimethylhex-3-ene product.

Logical and Experimental Workflows

Visualizing experimental and logical processes ensures clarity and reproducibility. The following
diagram illustrates the synthesis and verification workflow for 2,2-Dimethylhex-3-ene.
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Caption: Workflow for the synthesis, purification, and analysis of 2,2-Dimethylhex-3-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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